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Compound of Interest

Compound Name: HR68

Cat. No.: B15549220

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety, logistical, and disposal information for HR68, a
premium performance ashless air compressor lubricant. Adherence to these procedures is
critical for maintaining a safe laboratory environment and ensuring regulatory compliance.
HR68 is formulated from highly refined paraffinic base oils and is designed for use in rotary
screw and reciprocating compressors.[1] While considered environmentally friendly due to its
zinc-free composition, used oil requires specific disposal methods to prevent environmental
contamination.

l. Health and Safety Information

According to safety data sheets for similar ISO 68 viscosity grade oils, HR68 is not classified as
a dangerous substance or mixture according to the Globally Harmonized System (GHS).[2][3]
[4] However, proper handling is essential to minimize exposure and risk.

Potential Hazards:
o Eye Contact: May cause temporary eye irritation.[3]

» Skin Contact: Prolonged or repeated exposure may cause skin dryness or cracking.[3] High-
pressure injection under the skin can cause serious injury.[5]
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 Inhalation: Unlikely to be hazardous at ambient temperatures due to low vapor pressure.[3]
Oil mist generated at higher temperatures may cause respiratory irritation.

» Ingestion: Not expected to cause harmful effects in quantities likely to be accidentally
ingested.[3]

First Aid Measures:

Eyes: Immediately flush with plenty of water for at least 15 minutes, holding eyelids away
from the eyeball. If irritation persists, seek medical attention.[6]

o Skin: Wash skin thoroughly with soap and water. Remove contaminated clothing and wash
before reuse.[6]

 Inhalation: If exposed to excessive levels of oil mist, move the person to fresh air. Seek
medical attention if coughing or respiratory discomfort occurs.[5]

e Ingestion: Do not induce vomiting.[2][6] If symptoms occur, get medical attention.[6]

Il. Quantitative Data: Physical and Chemical Properties

The following table summarizes the typical physical and chemical properties of HR68
compressor oil, based on available product data sheets.
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Property Value
Viscosity @ 40°C, cSt 68
Viscosity Index 100
Density @ 15°C, gm/ml 0.876
Flash Point, °C 248
Pour Point, °C -21
Copper Strip Corrosion la
Conradson Residue, % 0.1

Data sourced from product information for HR

68 compressor oil.[1]

lll. Spill Management Protocol

In the event of a spill, immediate and appropriate action is necessary to contain the material
and prevent it from entering sewers or waterways.

Methodology for Spill Cleanup:
« Eliminate Ignition Sources: Remove all potential sources of ignition from the spill area.
o Ventilate the Area: Ensure adequate ventilation to disperse any fumes.

o Contain the Spill: Stop the leak if it is safe to do so. Use non-combustible absorbent
materials such as sand, earth, vermiculite, or diatomaceous earth to contain the spillage.[6]

o Collect Absorbent Material: Once the oil is absorbed, collect the material using spark-proof
tools and place it in a designated, labeled container for disposal.

o Clean the Area: Clean the spill area thoroughly with soap and water.

» Dispose of Waste: The collected absorbent material is now considered hazardous waste and
must be disposed of according to local, state, and federal regulations.[6]
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IV. Proper Disposal Procedures for Used HR68 Oil

Used compressor oil is regulated as a hazardous waste and must not be disposed of in regular
trash, poured down drains, or released into the environment. The "cradle-to-grave"
management principle under the Resource Conservation and Recovery Act (RCRA) governs its
handling from generation to final disposal.[7][8]

Step-by-Step Disposal Plan:

o Waste Characterization: The generator of the waste is responsible for determining if it is
hazardous.[8] Used oll is typically considered hazardous waste.

» Containerization:

o Store used HR68 oil in a clean, leak-proof container that is compatible with the oil.

o The container must be clearly labeled with the words "Hazardous Waste" and "Used Oil."
e Storage:

o Store the container in a designated, well-ventilated, and secure area away from heat and
sources of ignition.[2]

o Ensure the container is tightly sealed to prevent leaks.[6]
e Arrange for Licensed Disposal:

o Contact a licensed hazardous waste disposal contractor to arrange for pickup and
disposal.[6]

o Do not mix used oil with other wastes, such as solvents or cleaners, as this can
complicate the disposal process and increase costs.

e Record Keeping:

o Maintain records of all hazardous waste shipments for a minimum of three years. This
includes manifests and any related documentation.
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Visual Diagrams
Logical Workflow for HR68 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of used HR68 compressor oil.
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Figure 1: HR68 Used Oil Disposal Workflow
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Caption: Workflow for proper collection, storage, and disposal of HR68.
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Experimental Workflow: Spill Response Logic

This diagram outlines the logical steps and decisions involved in responding to a spill of HR68
oil.

Figure 2: HR68 Spill Response Workflow
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Caption: Decision and action workflow for responding to an HR68 oil spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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